![molecular formula C15H13ClINO B4232641 N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide](/img/structure/B4232641.png)
N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide
Overview
Description
N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide, also known as CIME, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. In
Mechanism of Action
N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide has been shown to selectively bind to sigma-1 receptors, which are located in various regions of the brain. The sigma-1 receptor is involved in various physiological processes, including pain perception, mood regulation, and memory formation. N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide has been shown to modulate the activity of the sigma-1 receptor, which may have potential therapeutic applications in the treatment of various neurological disorders.
Biochemical and Physiological Effects:
N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which may have potential applications in the treatment of depression. N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide has also been shown to have analgesic effects, which may have potential applications in the treatment of chronic pain.
Advantages and Limitations for Lab Experiments
N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide has several advantages for use in lab experiments. It is highly selective for the sigma-1 receptor, which allows for more specific investigations of the receptor's function. N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide has also been shown to have good brain penetration, which allows for investigations of the receptor's function in the brain. However, N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide has some limitations, including its short half-life, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide. One area of interest is in the development of more selective and potent sigma-1 receptor ligands. Another area of interest is in the investigation of the role of the sigma-1 receptor in various neurological disorders, including Alzheimer's disease and Parkinson's disease. Additionally, further investigations into the potential therapeutic applications of N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide in the treatment of depression and chronic pain are warranted.
Conclusion:
In conclusion, N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide is a chemical compound that has potential applications in scientific research. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. Further research is warranted to investigate the potential therapeutic applications of N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide in the treatment of various neurological disorders.
Scientific Research Applications
N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide has been studied for its potential applications in scientific research. One area of interest is in the development of radioligands for imaging studies. N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide has been labeled with radioactive isotopes and used in positron emission tomography (PET) imaging studies to investigate the distribution and binding of N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide in the brain. This has potential applications in the study of various neurological disorders.
properties
IUPAC Name |
N-[1-(4-chlorophenyl)ethyl]-2-iodobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClINO/c1-10(11-6-8-12(16)9-7-11)18-15(19)13-4-2-3-5-14(13)17/h2-10H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDNAWYATZTXYAQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)Cl)NC(=O)C2=CC=CC=C2I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClINO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(4-ethyl-5-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-4H-1,2,4-triazol-3-yl)ethyl]-2-fluorobenzamide](/img/structure/B4232561.png)
![2-{[4-(methylthio)benzyl]amino}-1-phenylethanol hydrochloride](/img/structure/B4232563.png)
![N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-3-nitro-4-(1-pyrrolidinyl)benzamide](/img/structure/B4232567.png)
![N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2-(4-morpholinyl)-5-nitrobenzamide](/img/structure/B4232571.png)
![N-{4-[4-(4-methylbenzoyl)-1-piperazinyl]phenyl}-4-(4-morpholinyl)-3-nitrobenzamide](/img/structure/B4232579.png)
![3-bromo-5-{[(2-methoxyethyl)amino]sulfonyl}benzoic acid](/img/structure/B4232599.png)
![4,7,7-trimethyl-3-oxo-N-(4-phenoxyphenyl)-2-oxabicyclo[2.2.1]heptane-1-carboxamide](/img/structure/B4232610.png)
![N-(2-chlorophenyl)-3-{4-[(ethylamino)sulfonyl]phenyl}propanamide](/img/structure/B4232618.png)
![2-[(2,4-dimethyl-6-nitrophenyl)amino]-4H-pyrido[3,2-e][1,3]thiazin-4-one](/img/structure/B4232634.png)
![4-tert-butyl-N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide](/img/structure/B4232637.png)
![5,7-bis(difluoromethyl)-N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4232649.png)
![N-(2-ethoxyphenyl)-N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-4-(methylthio)benzenesulfonamide](/img/structure/B4232654.png)
![4-bromo-1-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1-methyl-2-oxoethyl]-5-methyl-3-nitro-1H-pyrazole](/img/structure/B4232655.png)